Cas no 203251-22-3 (2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde)

2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde is a specialized aromatic aldehyde with applications in organic synthesis and materials science. Its molecular structure, featuring methoxy and 2-ethylhexyloxy substituents, enhances solubility in organic solvents while maintaining reactivity for further functionalization. This compound is particularly useful as a precursor in the synthesis of conjugated polymers and small-molecule semiconductors, where its aldehyde groups facilitate condensation reactions to form extended π-systems. The 2-ethylhexyloxy side chain improves processability, making it suitable for solution-based fabrication techniques. Its balanced electronic properties contribute to tunable optoelectronic characteristics, making it valuable in the development of organic electronic devices such as OLEDs and photovoltaic materials.
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde structure
203251-22-3 structure
Product Name:2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
CAS No:203251-22-3
MF:C17H24O4
MW:292.370065689087
MDL:MFCD03427239
CID:66662
PubChem ID:24879894
Update Time:2025-06-11

2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Ethylhexyl)oxy)-5-methoxyterephthalaldehyde
    • 2-Methoxy-5-(2′-ethylhexyloxy)terephthalaldehyde
    • 2-(2-ethylhexoxy)-5-methoxyterephthalaldehyde
    • 2-METHOXY-5-(2'-ETHYLHEXYLOXY)TEREPHTHALALDEHYDE
    • 2-methoxy-5-(2-ethylhexyloxy)-4-formylbenzaldehyde
    • 2-methoxy-5-(2-ethylhexyloxy)benzene-1,4-dicarbaldehyde
    • 2-Methoxy-5-(2-Ethylhexyloxy)Terephthalaldehyde
    • 2-methoxy-5-(2-ethylhexyloxy)-terephthaldehyde
    • 5-(2'-ethylhexyloxy)-2-methoxybenzene-1,4-dicarbaldehyde
    • 2-(2-Ethylhexyloxy)-5-methoxybenzene-1,4-dicarboxaldehyde
    • 2-(2-Ethylhexyloxy)-5-methoxyterephthaldehyde
    • 2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde, 98%
    • SB66698
    • 2-Methoxy-5-(2 inverted exclamation marka-ethylhexyloxy)terephthalaldehyde
    • AC-24432
    • FT-0726255
    • A879714
    • 1,4-Benzenedicarboxaldehyde, 2-[(2-ethylhexyl)oxy]-5-methoxy-
    • 2-[(2-ethylhexyl)oxy]-5-methoxybenzene-1,4-dicarbaldehyde
    • AKOS015888426
    • SCHEMBL7475244
    • DTXSID20399024
    • 203251-22-3
    • DB-066136
    • HS-7498
    • 2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
    • MDL: MFCD03427239
    • Inchi: 1S/C17H24O4/c1-4-6-7-13(5-2)12-21-17-9-14(10-18)16(20-3)8-15(17)11-19/h8-11,13H,4-7,12H2,1-3H3
    • InChI Key: UORXCQDFXKKDOV-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=O)C(=CC=1C=O)OC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 292.16700
  • Monoisotopic Mass: 292.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.0560
  • Melting Point: 54.1-60.8 °C (lit.)
  • Boiling Point: 442.3±45.0 °C at 760 mmHg
  • Flash Point: 194.1±28.8 °C
  • PSA: 52.60000
  • LogP: 3.91540
  • Solubility: Not determined

2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Production Method

2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
Order Number:sfd10346
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
Order Number:A879714
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:01
Price ($):576.0
Email:sales@amadischem.com

2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
sfd10346
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
A879714
Purity:99%
Quantity:1g
Price ($):576.0
Email